Cas no 13670-99-0 (1-(2,6-difluorophenyl)ethan-1-one)

1-(2,6-difluorophenyl)ethan-1-one Properties

Names and Identifiers

• 1-(2,6-Difluorophenyl)ethanone
• 2,6-Difluoro acetophenone
• Acetophenone, 2',6'-difluoro-
• TIMTEC-BB SBB006686
• 1-(2,6-difluorophenyl)ethan-1-one
• 2',6'-Difluoroacetophenone
• 2`,6`- Difluoroacetophenone
• 2‘,6‘-Difluoroacetophenone
• 2’,6’-Difluoroacetophenone
• 2′,6′-Difluoroacetophenone
• Ethanone, 1-(2,6-difluorophenyl)-
• 2,6-DIFLUOROACETOPHENONE
• 2',6'-Difluoroacetophenone98%
• 2',6'-Difluoroacetophenone 98%
• VGIIILXIQLXVLC-UHFFFAOYSA-N
• 1-acetyl-2,6-difluorobenzene
• fr cf bv1
• PubChem4218
• KSC520I2L
• 2',6'-difluoro acetophenone
• Jsp002209
• A
• PS-8845
• AM20060154
• SCHEMBL167447
• AC-2459
• 2',6'-Difluoroacetophenone, 97%
• EINECS 237-151-9
• FT-0610643
• AKOS000119779
• F0001-0464
• D3559
• 2`,6`-Difluoroacetophenone
• 2 inverted exclamation mark ,6 inverted exclamation mark -Difluoroacetophenone
• EN300-18756
• FD2024
• NS00052627
• SY001308
• 1-(2,6-Difluorophenyl)ethanone #
• A19706
• InChI=1/C8H6F2O/c1-5(11)8-6(9)3-2-4-7(8)10/h2-4H,1H
• W-108250
• DTXSID10159891
• 13670-99-0
• CS-W001915
• Z90122597
• 1-(2,6-Difluoro-phenyl)-ethanone
• MFCD00000328
• STL301827
• DB-010911
• 1-(2,6-Difluorophenyl)ethan-1-one
• 2,6-Difluoroacetophenone
• 2',6'-DIFLUOROACETOPHENONE
• +Expand

• MDL： MFCD00016339
• InChIKey： VGIIILXIQLXVLC-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O/c1-5(11)8-6(9)3-2-4-7(8)10/h2-4H,1H3
• SMILES： FC1C([H])=C([H])C([H])=C(C=1C(C([H])([H])[H])=O)F
• BRN： 2046068

Computed Properties

• Exact Mass: 156.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.039
• Heavy Atom Count: 11
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.16740
• PSA: 17.07000
• Refractive Index: n20/D 1.48(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 79°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 170.6 ° f
  Celsius: 77 ° c
  
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.197 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone